Cas no 2091032-56-1 (1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)-
• CAS No: 2091032-56-1
• MF: C₆H₇F₃IN₃
• MW: 305.039563417435
• CID: 5266792
• Update Time: 2025-10-19

1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)-

• Inchi： 1S/C6H7F3IN3/c1-2-13-5(10)3(11)4(12-13)6(7,8)9/h2,11H2,1H3
• InChI Key： ATSCFJOFAWMUIP-UHFFFAOYSA-N
• SMILES： N1(CC)C(I)=C(N)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)-

Recent Advances in the Study of 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- (CAS: 2091032-56-1)

The compound 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- (CAS: 2091032-56-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly due to their role as versatile scaffolds for the development of novel therapeutics. The presence of a trifluoromethyl group and an iodine atom in the structure of 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- enhances its reactivity and binding affinity, making it a promising candidate for further investigation. Researchers have explored its potential as an inhibitor of various enzymes and receptors, with a particular focus on its application in oncology and infectious diseases.

One of the key advancements in the study of this compound is the development of efficient synthetic routes. A recent publication in the Journal of Medicinal Chemistry described a novel method for the synthesis of 1H-Pyrazol-4-amine derivatives, including 1-ethyl-5-iodo-3-(trifluoromethyl)-, using a one-pot reaction strategy. This approach not only improves the yield but also reduces the number of purification steps, making it more feasible for large-scale production. The study also reported the compound's stability under various physiological conditions, which is crucial for its potential use in vivo.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- exhibits potent inhibitory effects against specific kinase targets involved in cancer cell proliferation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters revealed that this compound showed significant activity against the epidermal growth factor receptor (EGFR), a well-known target in non-small cell lung cancer (NSCLC). The researchers attributed this activity to the compound's ability to form stable hydrogen bonds with key residues in the EGFR active site.

Furthermore, the compound's potential applications extend beyond oncology. A recent study in Antimicrobial Agents and Chemotherapy investigated its efficacy against bacterial pathogens, particularly multidrug-resistant strains. The results indicated that 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- could disrupt bacterial cell wall synthesis, leading to cell lysis. This finding opens new avenues for the development of antibiotics targeting resistant infections.

Despite these promising results, challenges remain in the development of 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's unique structural features and demonstrated biological activities make it a valuable candidate for further optimization and preclinical evaluation.

In conclusion, the recent research on 1H-Pyrazol-4-amine, 1-ethyl-5-iodo-3-(trifluoromethyl)- (CAS: 2091032-56-1) highlights its potential as a versatile scaffold in drug discovery. Advances in synthetic methodologies and a deeper understanding of its biological mechanisms provide a solid foundation for future investigations. Continued research efforts will be essential to fully exploit its therapeutic potential and overcome existing challenges.